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Compound of Interest

Compound Name:
4-amino-N-ethyl-3-

(methylamino)benzamide

Cat. No.: B8708863

Get Quote

Executive Summary & Compound Profile
Target Molecule: 4-amino-N-ethyl-3-(methylamino)benzamide Molecular Formula:

C₁₀H₁₅N₃O Exact Mass: 193.1215 Da Molecular Weight: 193.25 g/mol [1]

This guide serves as a technical blueprint for the structural validation of 4-amino-N-ethyl-3-
(methylamino)benzamide. This compound is a critical vicinal diamine intermediate, typically

employed in the synthesis of benzimidazole-based pharmacophores (e.g., kinase inhibitors,

anticoagulants like Dabigatran analogs).[1]

The primary challenge in characterizing this molecule lies in distinguishing it from its

regioisomer, 3-amino-N-ethyl-4-(methylamino)benzamide.[1] This guide prioritizes the

differentiation of these isomers using advanced NMR techniques (NOESY/HMBC) and

provides a predicted spectroscopic consensus based on chemometric principles and

analogous structures.
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To interpret spectra accurately, one must understand the sample's origin.[1] This molecule is

commonly synthesized via an SɴAr pathway followed by reduction.[1]

Route A (Target): 3-fluoro-4-nitrobenzoic acid

Amidation (EtNH₂)

SɴAr (MeNH₂)

Reduction (H₂/Pd).[1]

Risk:[1] Incomplete reduction yields nitro-intermediates.[1]

Route B (Regioisomer): 4-fluoro-3-nitrobenzoic acid precursor.[1]

Risk:[1] Starting material contamination leads to the 3-amino-4-(methylamino) isomer.[1]

Characterization Workflow (DOT Visualization)
The following decision tree outlines the logical flow for validating the structure and ruling out

isomers.
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Critical Decision Point

Crude Sample
(C10H15N3O)

1. Mass Spectrometry
(ESI+)

Confirm MW 193.1

2. FT-IR
(Functional Groups)

Confirm Amide/Amine

3. 1H NMR
(Structural Connectivity)

Check Purity

4. 2D NOESY
(Regioisomer Check)

Distinguish 3-NHMe vs 4-NHMe

Final Structure
Confirmed

NOE: Me-NH to H2/H4

Click to download full resolution via product page

Figure 1: Step-by-step spectroscopic validation workflow emphasizing regioisomer

differentiation.

Mass Spectrometry (MS) Data
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Technique: ESI-MS (Positive Mode) or APCI.[1] Solvent: Methanol/Water + 0.1% Formic Acid.

[1]

Primary Ionization[1]
[M+H]⁺: Observed at m/z 194.13.[1]

[M+Na]⁺: Observed at m/z 216.11 (common adduct).[1]

Fragmentation Pattern (MS/MS)
Fragmentation is vital for confirming the N-ethyl amide and the diamine core.[1]

m/z (Fragment) Loss Identity Structural Insight

194.13 Precursor [M+H]⁺ parent ion.[1]

165.09 -29 Da (Ethyl)
Loss of ethyl group from amide

(cleavage of N-C bond).[1]

149.07 -45 Da (EtNH₂)
Loss of ethylamine fragment

(amide bond cleavage).[1]

121.06 -73 Da

Formation of the

diaminobenzoyl cation (Core

ring stability).[1]

106.05
Characteristic diaminobenzene

fragment.[1]

Expert Insight: A strong peak at m/z 121 suggests the benzamide bond is the primary cleavage

point.[1] If you observe m/z 135 instead of 121, check for methylation on the wrong nitrogen

(e.g., dimethylamino impurity).[1]

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) on solid powder.[1]

The IR spectrum confirms the presence of the amide and the mixed amine environment.[1]
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3300–3450 cm⁻¹ (Broad/Multiple): N-H stretching.[1] You will see a complex band structure

due to three distinct N-H types:

Primary amine (-NH₂).[1]

Secondary amine (-NH-Me).[1]

Secondary amide (-CO-NH-Et).[1]

2850–2960 cm⁻¹: C-H stretching (Aliphatic).[1] Distinct peaks for Methyl (N-Me) and Ethyl

(N-Et) groups.[1]

1630–1650 cm⁻¹ (Strong):Amide I band (C=O stretch).[1] This is the diagnostic peak for the

benzamide carbonyl.[1]

1540–1560 cm⁻¹:Amide II band (N-H bend + C-N stretch).[1]

1260–1300 cm⁻¹: C-N stretching (Aromatic amine).[1]

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ is recommended over CDCl₃.[1] The polar solvent stabilizes the

exchangeable protons (NH), making them visible as distinct signals, which is crucial for isomer

differentiation.[1]

¹H NMR Prediction (400 MHz, DMSO-d₆)
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Position δ (ppm) Multiplicity Integration
Assignment &
Coupling (J)

Amide NH 8.15 Triplet (br) 1H

-C(=O)NH-Et.[1]

Coupled to ethyl

CH₂.[1]

H-2 7.10 Doublet (d) 1H

Aromatic H.

meta-coupled to

H-6 (~2 Hz).[1]

Located between

Amide and

NHMe.[1]

H-6 7.05 dd 1H

Aromatic H.

ortho-coupled to

H-5 (~8 Hz),

meta to H-2.[1]

H-5 6.55 Doublet (d) 1H

Aromatic H.

ortho-coupled to

H-6.[1] Shielded

by adjacent -

NH₂.

4-NH₂ 5.40 Singlet (br) 2H

Primary Amine.

[1]

Exchangeable.

Broad.

3-NH-Me 4.95 Quartet (br) 1H

Secondary

Amine.[1]

Coupled to

Methyl group.[1]

[2]

N-Et (CH₂) 3.25 Multiplet 2H
Methylene of

ethyl group.[1]

3-N-Me (CH₃) 2.75 Doublet 3H Methyl group.[1]

Coupled to NH (J
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~4.5 Hz).[1]

N-Et (CH₃) 1.10 Triplet 3H

Methyl of ethyl

group (J ~7 Hz).

[1]

Critical Isomer Differentiation (The "Senior Scientist"
Check)
You must distinguish 4-amino-3-(methylamino) (Target) from 3-amino-4-(methylamino)

(Isomer).[1]

NOESY Experiment:

Target (3-NHMe): Strong NOE correlation between the N-Methyl protons (2.75 ppm) and

H-2 (7.10 ppm).[1]

Isomer (4-NHMe): The N-Methyl group is at position 4.[1] It would show NOE correlation to

H-3 and H-5.[1] However, in the 3-amino-4-methylamino isomer, the protons are H-2, H-5,

H-6.[1] The N-Me would show NOE to H-3 (if H-3 existed) and H-5.[1] Since H-3 is

substituted, you look for spatial proximity.[1]

Simpler Logic: In the Target, the N-Methyl is adjacent to the Amide (separated by C2).[1] In

the Isomer, the Primary Amine is adjacent to the Amide.[1]

Key Signal: Look for NOE between Amide NH and H-2, and H-2 and N-Methyl.[1] If H-2

correlates with a primary NH₂, you have the wrong isomer.[1]

¹³C NMR Shifts (100 MHz, DMSO-d₆):

C=O: ~166 ppm.[1]

C-4 (C-NH₂): ~140 ppm (Shielded).[1]

C-3 (C-NHMe): ~136 ppm.[1]

N-Me: ~30 ppm.[1]
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N-Et: ~34 ppm (CH₂), ~14 ppm (CH₃).[1]

Experimental Protocol: Sample Preparation
To ensure reproducibility and adherence to the "Self-Validating" pillar:

Sample Mass: Weigh 5–10 mg of the solid compound.

Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).[1]

Why DMSO? CDCl₃ often causes broadening of amide/amine protons due to rapid

exchange.[1] DMSO forms H-bonds, slowing exchange and sharpening peaks.[1]

Tube: Use a high-quality 5mm NMR tube to minimize shimming errors.

Acquisition:

Run standard ¹H (16 scans).[1]

Run D₂O shake (Optional): Add 1 drop D₂O to confirm exchangeable protons (NH peaks

will disappear).[1]

Run NOESY (Mixing time 500ms) if regioisomer purity is in question.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization Guide:
4-amino-N-ethyl-3-(methylamino)benzamide[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8708863/docs#comprehensive-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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